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Compound of Interest

Compound Name: (+)-Nortrachelogenin

Cat. No.: B047244 Get Quote

For immediate reference, (+)-Nortrachelogenin and its containers must be disposed of as

hazardous chemical waste through an approved waste disposal plant. Under no circumstances

should this chemical be discharged into the sanitary sewer or general trash.

This guide provides detailed procedures for the safe and compliant disposal of (+)-
Nortrachelogenin, a compound noted for its potential biological activities and corresponding

handling requirements. Adherence to these protocols is essential to ensure the safety of

laboratory personnel and to prevent environmental contamination.

Key Safety and Hazard Information
According to its Safety Data Sheet (SDS), (+)-Nortrachelogenin (CAS No. 34444-37-6)

presents the following hazards:

Human Health: Harmful if swallowed[1].

Environmental: Very toxic to aquatic life with long-lasting effects[1][2].

These classifications necessitate that all waste containing (+)-Nortrachelogenin be treated as

hazardous.

Step-by-Step Disposal Procedures
The proper disposal of (+)-Nortrachelogenin involves a systematic approach, from the point of

generation to final collection by waste management professionals.
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1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired (+)-Nortrachelogenin powder in its original container or a

clearly labeled, sealed, and compatible waste container.

Items lightly contaminated with (+)-Nortrachelogenin, such as gloves, weighing paper,

and paper towels, should be placed in a dedicated, sealed plastic bag or a labeled

container designated for chemically contaminated solid waste[3].

Liquid Waste:

Solutions containing (+)-Nortrachelogenin must be collected in a dedicated, leak-proof,

and clearly labeled liquid waste container.

Do not mix this waste with other waste streams, particularly incompatible materials[4]. For

instance, keep organic solvent solutions separate from aqueous solutions[4].

Ensure the waste container is made of a material compatible with the solvent used.

2. Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The full chemical name: "(+)-Nortrachelogenin"

The CAS Number: "34444-37-6"

The words "Hazardous Waste"

Associated hazard symbols (e.g., harmful, environmentally hazardous)

The approximate concentration and quantity of the waste

The date the waste was first added to the container

3. Storage:
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Store waste containers in a designated satellite accumulation area within the laboratory[5].

Ensure containers are kept tightly closed except when adding waste[4][5].

Provide secondary containment, such as a spill tray, to mitigate leaks or spills[6].

Store away from incompatible materials.

4. Disposal of Empty Containers:

Empty containers that once held (+)-Nortrachelogenin must be triple-rinsed with a suitable

solvent before being disposed of as non-hazardous waste[4][7][8].

The rinsate from this process must be collected and treated as hazardous liquid waste[4].

After rinsing, deface or remove the original label before placing the container in the

appropriate recycling or trash receptacle for glass or plastic[8].

5. Spill Management:

In the event of a spill:

Evacuate non-essential personnel from the area[1][9].

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat[1].

Absorb liquid spills with an inert, non-combustible absorbent material like diatomite or

universal binders[1][10].

Carefully sweep up solid spills, avoiding dust generation[2][9].

Collect all contaminated materials in a sealed container for hazardous waste disposal[1][2].

Decontaminate the spill area with alcohol or a suitable cleaning agent and dispose of the

cleaning materials as hazardous waste[1][10].

6. Final Disposal:
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Arrange for the collection of all (+)-Nortrachelogenin waste by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor[11][12].

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste[1][10].

Quantitative Data Summary
Parameter Value/Instruction Source

CAS Number 34444-37-6 [1]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long-lasting

effects)

[1]

Disposal Route Approved waste disposal plant [1][2][11][12]

Empty Container Rinsing
Triple rinse with a suitable

solvent
[4][7][8]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with (+)-Nortrachelogenin.
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Caption: Decision workflow for segregating and disposing of (+)-Nortrachelogenin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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